Cas no 2319845-08-2 (3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline
• CAS No: 2319845-08-2
• MF: C₁₈H₂₅N₅O₃S
• MW: 391.487802267075
• CID: 5326479
• Update Time: 2025-11-01

3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• 3-((1-((1-methyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)methoxy)-5,6,7,8-tetrahydrocinnoline
• 3-[[1-(1-methylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]-5,6,7,8-tetrahydrocinnoline
• 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C18H25N5O3S/c1-22-11-18(19-13-22)27(24,25)23-8-6-14(7-9-23)12-26-17-10-15-4-2-3-5-16(15)20-21-17/h10-11,13-14H,2-9,12H2,1H3
• InChI Key： LBKSMEZYCNWYAO-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCC(COC2=CC3=C(CCCC3)N=N2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• XLogP3: 1.4
• Topological Polar Surface Area: 98.6

Additional information on 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline

Comprehensive Analysis of 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline (CAS No. 2319845-08-2)

The compound 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline (CAS No. 2319845-08-2) is a highly specialized molecule with significant potential in pharmaceutical research and development. Its unique structure combines a piperidine core with a tetrahydrocinnoline moiety, linked via a sulfonyl group and an imidazole ring. This configuration has attracted attention for its potential applications in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline for their ability to interact with key cellular targets. The presence of the imidazole and sulfonyl groups in this molecule suggests potential utility in modulating protein-protein interactions, a hot topic in drug discovery.

The tetrahydrocinnoline scaffold is particularly noteworthy, as it is a privileged structure in medicinal chemistry. This moiety is often associated with bioactivity in central nervous system (CNS) disorders and inflammatory conditions. Given the growing prevalence of neurodegenerative diseases and chronic inflammation, compounds featuring this scaffold are under intense scrutiny. The piperidine component further enhances the molecule's pharmacokinetic properties, potentially improving blood-brain barrier penetration—a critical factor for CNS-targeted therapies.

From a synthetic chemistry perspective, the incorporation of a sulfonyl linker in 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline offers stability and versatility. Sulfonyl groups are known for their role in enhancing binding affinity and selectivity, making them valuable in the design of highly specific inhibitors. This aligns with current trends in drug development, where minimizing off-target effects is paramount.

The compound's CAS No. 2319845-08-2 serves as a unique identifier, facilitating precise tracking in regulatory and research databases. As the pharmaceutical industry moves toward greater transparency and data sharing, accurate CAS numbers are essential for collaboration and reproducibility. This is particularly relevant given the rise of open-source drug discovery initiatives and AI-driven compound screening platforms.

In the context of drug repurposing, 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline presents an intriguing candidate. Its multifunctional structure could lend itself to applications beyond its initial design, a strategy gaining traction due to its cost-effectiveness and accelerated timelines. Researchers are increasingly asking, "Can existing compounds be leveraged for new therapeutic indications?"—a question that underscores the importance of molecules like this one.

Another area of interest is the compound's potential role in epigenetic modulation. The imidazole ring, a common feature in histone deacetylase (HDAC) inhibitors, raises the possibility of epigenetic activity. With epigenetics emerging as a frontier in treating complex diseases, this aspect of the molecule warrants further investigation. Searches for "epigenetic small molecules" and "HDAC inhibitor scaffolds" have spiked in recent years, reflecting the field's momentum.

From a formulation standpoint, the physicochemical properties of 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline are crucial. Its solubility, stability, and bioavailability will determine its suitability for various delivery systems, including oral and injectable forms. These factors are frequently searched by formulation scientists, highlighting the need for detailed characterization data.

In conclusion, 3-({1-(1-methyl-1H-imidazol-4-yl)sulfonylpiperidin-4-yl}methoxy)-5,6,7,8-tetrahydrocinnoline (CAS No. 2319845-08-2) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential applications in targeted therapy, epigenetics, and drug repurposing, positions it as a molecule of significant interest. As research continues to unravel its full potential, this compound may well emerge as a key player in addressing unmet medical needs.